2-(2-(Dimethylamino)ethyl)-1-(4-ethoxyphenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(dimethylamino)ethyl]-1-(4-ethoxyphenyl)-6-methoxy-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H26N2O5/c1-5-30-16-8-6-15(7-9-16)21-20-22(27)18-11-10-17(29-4)14-19(18)31-23(20)24(28)26(21)13-12-25(2)3/h6-11,14,21H,5,12-13H2,1-4H3
• InChI Key: ZYFLZKYVSUGSCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CCN(C)C)OC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol
• CAS No.: 886154-60-5

Description

2-(2-(Dimethylamino)ethyl)-1-(4-ethoxyphenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Derivatives

• The compound is synthesized through a process that involves heating methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes. This method yields high-yield derivatives of 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, demonstrating the compound's versatility in creating a wide range of derivatives for various applications (R. Vydzhak & S. Y. Panchishyn, 2010).

Material Science and Polymer Applications

• A novel alcohol-soluble n-type conjugated polyelectrolyte incorporating the dimethylamino structural motif demonstrates high conductivity and electron mobility due to the electron-deficient nature of its backbone. This material is used as an effective electron transport layer in inverted polymer solar cells, indicating its potential in improving energy conversion efficiency and device performance (Lin Hu et al., 2015).

Cytotoxic Activity and Bioactivity

• The compound's derivatives exhibit cytotoxic effects and alkylating activity on leukemia cell lines, showcasing their potential in developing new anticancer agents. The cytotoxic effect correlates with the hydrophobic parameters of the substituents, highlighting the importance of molecular structure in bioactive compound design (E. Budzisz et al., 2003).

Photophysical Properties

• Derivatives of the compound, particularly those designed for organic light-emitting devices, exhibit significant photophysical properties. Their ability to undergo stimulus-responsive fluorescent changes in the solid state is of interest for developing color electroluminescent structures and displays, indicating their utility in electronic and optoelectronic applications (G. Dobrikov et al., 2011).